Cas no 62750-92-9 (Phosphonic acid, phenyl-, bis(3-methylphenyl) ester)

• Product Name: Phosphonic acid, phenyl-, bis(3-methylphenyl) ester
• CAS No: 62750-92-9
• MF: C₂₀H₁₉O₃P
• MW: 338.336826562881
• CID: 433150
• PubChem ID: 14592620
• Update Time: 2025-04-19

Phosphonic acid, phenyl-, bis(3-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, phenyl-, bis(3-methylphenyl) ester
• 1-methyl-3-[(3-methylphenoxy)-phenylphosphoryl]oxybenzene
• DTXSID30561972
• 62750-92-9
• Bis(3-methylphenyl) phenylphosphonate

• Inchi： 1S/C20H19O3P/c1-16-8-6-10-18(14-16)22-24(21,20-12-4-3-5-13-20)23-19-11-7-9-17(2)15-19/h3-15H,1-2H3
• InChI Key： ZSQJMLSQGPFQDI-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(=O)(OC1C=CC=C(C)C=1)OC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 338.10727
• Monoisotopic Mass: 338.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53